Cas no 146-81-6 (Benzoic acid,2-[4-(1,1-dimethylethyl)benzoyl]-)

• Product Name: Benzoic acid,2-[4-(1,1-dimethylethyl)benzoyl]-
• CAS No: 146-81-6
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• CID: 177911
• PubChem ID: 67357
• Update Time: 2025-04-19

Benzoic acid,2-[4-(1,1-dimethylethyl)benzoyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[4-(1,1-dimethylethyl)benzoyl]-
• 2-(4-tert-butylbenzoyl)benzoic acid
• 2-[4-(1,1-dimethylethyl)benzoyl]benzoic acid
• 2-(4-(1,1-Dimethylethyl)benzoyl)benzoic acid
• Benzoic acid, 2-(4-(1,1-dimethylethyl)benzoyl)-
• o-(p-tert-Butylbenzoyl)benzoic acid
• SCHEMBL11176158
• CR4TB3CHW3
• NS00024806
• EINECS 205-680-4
• 2-(4-tert-Butyl-benzoyl)-benzoic acid
• Benzoic acid, 2-[4-(1,1-dimethylethyl)benzoyl]-
• 146-81-6
• DTXSID1059731
• UNII-CR4TB3CHW3
• AKOS009144669

• Inchi： 1S/C18H18O3/c1-18(2,3)13-10-8-12(9-11-13)16(19)14-6-4-5-7-15(14)17(20)21/h4-11H,1-3H3,(H,20,21)
• InChI Key： KFTGETZSJFJXEO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)O)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 282.12564
• Monoisotopic Mass: 282.125594
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 54.4

Experimental Properties

• Density: 1.144
• Boiling Point: 462.7°Cat760mmHg
• Flash Point: 247.8°C
• Refractive Index: 1.573
• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones